![molecular formula C10H14N4OS B6519831 N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}cyclopentanecarboxamide CAS No. 932998-23-7](/img/structure/B6519831.png)
N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}cyclopentanecarboxamide
Overview
Description
N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}cyclopentanecarboxamide, also known as N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}CP, is an organic compound belonging to the group of heterocyclic amides. This compound is composed of an amide group, a five-membered ring containing nitrogen and sulfur atoms, and a cyclopentanecarboxamide group. N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}CP has a variety of applications in scientific research, including as an inhibitor of enzymes, as a fluorescent dye, and as a reagent for organic synthesis.
Scientific Research Applications
Anticancer Applications
Compounds with the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold, which is similar to the structure of the compound , have been found to exhibit anticancer properties . These compounds can be designed and synthesized to target specific cancer cells, potentially leading to more effective treatments.
Antimicrobial Applications
These compounds also have antimicrobial properties, making them useful in the development of new antibiotics . This is particularly important given the increasing prevalence of antibiotic-resistant bacteria.
Analgesic and Anti-inflammatory Applications
The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold has been found to have analgesic and anti-inflammatory properties . This suggests potential applications in the development of pain relief and anti-inflammatory drugs.
Antioxidant Applications
These compounds have been found to exhibit antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antiviral Applications
Compounds with this scaffold have also been found to have antiviral properties . This suggests potential applications in the development of new antiviral drugs, particularly important in the context of emerging viral diseases.
Enzyme Inhibitor Applications
These compounds have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . This suggests potential applications in the treatment of diseases related to these enzymes.
Antitubercular Applications
Compounds with the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold have been found to have antitubercular properties . This suggests potential applications in the development of new drugs for the treatment of tuberculosis.
Energetic Material Applications
Compounds with a similar structure, [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials, have been synthesized and found to have excellent insensitivity toward external stimuli and very good calculated detonation performance . This suggests potential applications in the development of safer and more efficient explosives.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These compounds can interact with different target receptors due to their hydrogen bond accepting and donating characteristics .
Mode of Action
Related compounds have shown to inhibit enzymes like urease . They exhibit IC50 values in the micromolar range, indicating potent inhibitory activity . The most potent derivatives have been found to exhibit a competitive type of inhibition .
Biochemical Pathways
Related compounds have been found to inhibit the urease enzyme . Urease catalyzes the hydrolysis of urea to carbamic acids, which are further hydrolyzed to ammonia and carbon dioxide . Inhibition of this enzyme can mitigate the negative effects of ureolytic microorganisms .
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for related compounds . These studies can provide insights into the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds, which can impact their bioavailability .
Result of Action
Related compounds have shown significant antifungal activities and potent urease inhibitory activities against certain microorganisms . These results suggest that these compounds could have potential therapeutic applications .
Action Environment
It’s worth noting that the activity of related compounds can be influenced by factors such as the presence of urease-positive microorganisms
properties
IUPAC Name |
N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4OS/c15-8(7-3-1-2-4-7)11-9-12-13-10-14(9)5-6-16-10/h7H,1-6H2,(H,11,12,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQOYNWDBVCGSMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=NN=C3N2CCS3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(methylcarbamoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]-2-phenylquinoline-4-carboxamide](/img/structure/B6519750.png)
![2-{4-[bis(2-methoxyethyl)sulfamoyl]benzamido}-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519756.png)
![2-[2-(4-fluorobenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519761.png)
![2-[2-(4-chlorobenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519774.png)
![2-{4-[cyclopentyl(methyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519782.png)
![2-[3-(4-chlorobenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519790.png)
![2-{4-[(4-methylphenyl)sulfanyl]butanamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519801.png)
![2-{4-[(4-methoxyphenyl)sulfanyl]butanamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519803.png)
![2-{4-[(4-chlorophenyl)sulfanyl]butanamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519806.png)
![2-[4-(benzenesulfonyl)butanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519808.png)
![2-[4-(4-methoxybenzenesulfonyl)butanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B6519818.png)
![1-[(2-chlorophenyl)methyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide](/img/structure/B6519829.png)
![N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}cyclohexanecarboxamide](/img/structure/B6519846.png)
![2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide](/img/structure/B6519849.png)